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For researchers, scientists, and professionals in drug development, precise identification of
chemical standards is paramount. This technical guide provides a detailed overview of the
synonyms, chemical identifiers, and structural information for the deuterated standard,
Cyclohexanemethanol-d11.

Cyclohexanemethanol-d11 is the isotopically labeled analog of Cyclohexanemethanol.[1] It
serves as a crucial reference material in various analytical applications, particularly in mass
spectrometry-based methods for quantification and identification of its non-labeled counterpart.
The incorporation of eleven deuterium atoms provides a distinct mass shift, enabling its use as
an internal standard to correct for matrix effects and variations in instrument response.

Chemical Identity and Synonyms

The systematic naming and various synonyms for Cyclohexanemethanol-d11 are essential
for accurate documentation and communication in research and development. The following
table summarizes the key identifiers and alternative names for this compound.
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Identifier Type Value

CAS Number 1215077-50-1[1][2]
(1,2,2,3,3,4,4,5,5,6,6-

IUPAC Name )
undecadeuteriocyclohexyl)methanol[1][2]

Common Synonyms (Cyclohexyl-d11)methanol[1]

Cyclohexane-1,2,2,3,3,4,4,5,5,6,6-d11-

methanol[2]

(Perdeuterocyclohexyl)methanol[2]

Cyclohexyl-d11-methyl Alcohol[3]

Molecular Formula C7H3D110I1]

Molecular Weight 125.26 g/mol [1]

Structural and Chemical Relationships

The nomenclature of Cyclohexanemethanol-d11 is based on the principles of chemical
structure and isotopic labeling. The following diagram illustrates the logical relationship
between the core chemical structure and its various identifiers.

Logical Relationships of Cyclohexanemethanol-d11 Identifiers

Core Structure Isotopic Labeling
(Cyclohexanemethanol) (11 Deuterium Atoms)

Cyclohexanemethanol-d11

is assigned is systematically named

CAS Number IUPAC Name Common Synonyms
1215077-50-1 (1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)methanol (e.g., (Cyclohexyl-d11)methanol)
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Caption: Relationship between the core structure, isotopic labeling, and various identifiers for
Cyclohexanemethanol-d11.

Experimental Protocols

The use of Cyclohexanemethanol-d11 as an internal standard is a common practice in
quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or
gas chromatography-mass spectrometry (GC-MS). A general experimental workflow is
described below.

General Protocol for Quantification using
Cyclohexanemethanol-d11 as an Internal Standard

e Preparation of Stock Solutions:

o Prepare a stock solution of the non-labeled analyte (Cyclohexanemethanol) of a known
concentration in a suitable solvent (e.g., methanol, acetonitrile).

o Prepare a stock solution of the internal standard (Cyclohexanemethanol-d11) of a known
concentration in the same solvent.

» Calibration Curve Preparation:

o Create a series of calibration standards by spiking a constant amount of the internal
standard stock solution into a series of solutions with varying concentrations of the analyte
stock solution.

o The concentration range of the calibration curve should encompass the expected
concentration of the analyte in the samples.

e Sample Preparation:

o To each unknown sample, add the same constant amount of the internal standard stock
solution as was added to the calibration standards.

o Perform any necessary sample extraction, cleanup, or derivatization steps.

e Instrumental Analysis:
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o Analyze the calibration standards and the samples by LC-MS or GC-MS.

o Monitor the appropriate precursor and product ions for both the analyte and the internal
standard in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM)

mode.

o Data Analysis:
o For each injection, calculate the peak area ratio of the analyte to the internal standard.

o Construct a calibration curve by plotting the peak area ratio against the concentration of
the analyte for the calibration standards.

o Determine the concentration of the analyte in the unknown samples by interpolating their
peak area ratios on the calibration curve.

The following diagram illustrates the typical experimental workflow for using a deuterated

internal standard.
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Experimental Workflow for Quantitative Analysis
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Caption: A typical workflow for quantitative analysis using an isotopically labeled internal
standard like Cyclohexanemethanol-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15558428/docs?utm_src=pdf-body-img#a-comprehensive-guide-to-the-nomenclature-of-cyclohexanemethanol-d11
https://www.benchchem.com/product/b15558428/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-nomenclature-of-cyclohexanemethanol-d11
https://www.benchchem.com/product/b15558428?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. pharmaffiliates.com [pharmaffiliates.com]

2. Cyclohexanemethanol-d11 | LGC Standards [Igcstandards.com]

3. cdnisotopes.com [cdnisotopes.com]

e To cite this document: BenchChem. [A Comprehensive Guide to the Nomenclature of
Cyclohexanemethanol-d11]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558428/docs#a-comprehensive-guide-to-the-
nomenclature-of-cyclohexanemethanol-d11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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